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Performance Showdown: Disperse Red 177 vs.
Disperse Red 60
For Immediate Publication

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two widely used red disperse dyes:

Disperse Red 177 and Disperse Red 60. Understanding the distinct performance

characteristics of these dyes is crucial for researchers, scientists, and professionals in fields

requiring high-performance colorants, including textile science and specialized industrial

applications. This document outlines their key physicochemical properties, comparative

performance data, and the standardized experimental protocols used for their evaluation.

Physicochemical Properties
Disperse Red 177 and Disperse Red 60 belong to different chemical classes, which

fundamentally influences their application and performance profiles. Disperse Red 177 is a

monoazo dye, while Disperse Red 60 is an anthraquinone dye.[1] This structural difference is a

key determinant of their tinctorial strength, fastness properties, and overall stability.
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Property Disperse Red 177 Disperse Red 60

Chemical Class Single Azo Anthraquinone

C.I. Name Disperse Red 177 Disperse Red 60

CAS Number 58051-98-2 17418-58-5[2][3]

Molecular Formula C₂₀H₁₈N₆O₄S[4] C₂₀H₁₃NO₄[3]

Molecular Weight 438.46 g/mol [4] 331.32 g/mol [3]

Appearance Red powder Fine, deep-red powder[2]

Solubility Insoluble in water Insoluble in water[2]

Comparative Performance Analysis
The selection of a disperse dye is heavily reliant on its fastness properties, which dictate the

durability and longevity of the color in its final application. The following table summarizes the

key performance indicators for Disperse Red 177 and Disperse Red 60, based on

standardized testing methodologies. It is important to note that performance can vary

depending on the substrate, dyeing process, and concentration of the dye.

Performance Metric Disperse Red 177 Disperse Red 60

Light Fastness (Xenon Arc) 4-5[5] 6

Wash Fastness (Staining) 4-5[5] 4-5

Sublimation Fastness 4-5[5] 4-5

Rubbing Fastness 4-5[5] Not specified

From the available data, Disperse Red 60, an anthraquinone dye, exhibits superior

lightfastness compared to the monoazo Disperse Red 177. Both dyes demonstrate good to

excellent wash and sublimation fastness, making them suitable for applications requiring

resistance to laundering and heat.
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The performance data presented is determined by standardized experimental methods. Below

are detailed protocols for the key fastness tests.

Light Fastness (Based on AATCC Test Method 16.3)
This test evaluates the resistance of the dyed material to fading when exposed to an artificial

light source that simulates natural sunlight.

Specimen Preparation: A sample of the dyed fabric is prepared according to the standard's

specifications.

Apparatus: A xenon arc lamp weathering apparatus is utilized as the light source.[6]

Procedure: The specimen is exposed to the light from the xenon arc lamp under controlled

conditions of temperature and humidity. The exposure is carried out for a specified duration

or until a certain level of fading is observed in a standard reference fabric (blue wool)

exposed simultaneously.[7]

Evaluation: The change in color of the exposed specimen is assessed by comparing it with

an unexposed sample using the AATCC Gray Scale for Color Change. The degree of fading

is rated on a scale of 1 to 5, where a higher number indicates better light fastness.

Wash Fastness (Based on AATCC Test Method 61)
This method assesses the resistance of the dye to desorption and abrasion during laundering.

Specimen Preparation: A specimen of the dyed fabric is stitched together with a multifiber

test fabric containing strips of various common fibers (e.g., cotton, wool, polyester, nylon,

acetate).[8]

Apparatus: A launder-ometer or a similar accelerated laundering machine is used.[9]

Procedure: The composite specimen is placed in a stainless-steel container with a specified

volume of a standardized detergent solution and stainless-steel balls to simulate mechanical

action. The container is then agitated in the launder-ometer at a specified temperature and

for a specific duration to simulate multiple home launderings.[9]
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Evaluation: After the test, the specimen is rinsed and dried. The change in color of the

specimen is evaluated using the Gray Scale for Color Change, and the staining on each fiber

of the multifiber test fabric is assessed using the Gray Scale for Staining. Ratings are on a

scale of 1 to 5, with a higher number indicating better fastness.[9]

Sublimation Fastness (Based on AATCC Test Method
117)
This test determines the resistance of the dye to sublimation, which is the direct transition from

a solid to a gaseous state, often induced by heat.

Specimen Preparation: A sample of the dyed fabric is prepared.[10]

Apparatus: A sublimation fastness tester or a scorch tester with precisely controlled heating

plates is used.[10][11]

Procedure: The dyed specimen is placed between two undyed fabrics and subjected to a

specific temperature and pressure for a set duration using the heating plates.[10] Common

test conditions for disperse dyes are 150°C, 180°C, and 210°C for 30 seconds.[10]

Evaluation: The change in color of the original specimen and the degree of staining on the

adjacent undyed fabrics are evaluated using the respective Gray Scales. The ratings are on

a scale of 1 to 5, where a higher number indicates better resistance to sublimation.

Process Visualization
To aid in the selection process between these two dyes, the following diagram illustrates a

logical workflow based on key performance requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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